N-(4-ethylphenyl)-4-methyl-3-{[(4-methylphenyl)amino]sulfonyl}benzamide

• IUPAC Name: N-(4-ethylphenyl)-4-methyl-3-[(4-methylphenyl)sulfamoyl]benzamide
• InChI: InChI=1S/C23H24N2O3S/c1-4-18-8-13-20(14-9-18)24-23(26)19-10-7-17(3)22(15-19)29(27,28)25-21-11-5-16(2)6-12-21/h5-15,25H,4H2,1-3H3,(H,24,26)
• InChI Key: JSZNFPDOWWTLAP-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NC(=O)C2=CC(=C(C=C2)C)S(=O)(=O)NC3=CC=C(C=C3)C
• Molecular Formula: C23H24N2O3S
• Molecular Weight: 408.5 g/mol

Description

Benzamides are a class of compounds that have a benzene ring attached to an amide functional group. They are used in a wide range of applications, including as intermediates in the synthesis of various pharmaceuticals.

Synthesis Analysis

Benzamides can be synthesized through the direct condensation of carboxylic acids and amines. This reaction is performed under ultrasonic irradiation in the presence of a Lewis acidic ionic liquid immobilized on diatomite earth.

Molecular Structure Analysis

The molecular structure of benzamides consists of a benzene ring attached to an amide functional group. The exact structure can vary depending on the specific substituents attached to the benzene ring and the amide nitrogen.

Chemical Reactions Analysis

The specific chemical reactions that benzamides undergo can vary depending on their structure and the conditions under which the reactions are carried out.

Physical And Chemical Properties Analysis

The physical and chemical properties of benzamides can vary depending on their specific structure. For example, the molecular weight of a benzamide with the formula C14H13NO is 211.2591.

Mechanism of Action

The mechanism of action of benzamides can vary widely depending on their specific structure and the biological system in which they are acting. For example, some benzamides act as inhibitors of certain enzymes.

Future Directions

The future directions of research into benzamides could involve the development of new synthesis methods, the exploration of new reactions, and the investigation of new applications in pharmaceuticals and other areas.